2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone is a complex organic compound that belongs to the class of imidazo[1,2-a]pyridines. These compounds are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications .
Preparation Methods
The synthesis of 2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone typically involves multicomponent reactions. One common method includes the condensation of 2-aminopyridines with arylglyoxals and Meldrum’s acid . This reaction is often carried out under solvent-free conditions or with environmentally benign catalysts such as molecular iodine . The reaction conditions are optimized to achieve high yields and purity of the final product.
Chemical Reactions Analysis
2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.
Scientific Research Applications
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Mechanism of Action
The mechanism of action of 2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone involves its interaction with specific molecular targets. For instance, it acts as an inhibitor of farnesyl diphosphate synthase, which is crucial for the biosynthesis of certain lipids . Additionally, it can modulate the activity of phosphodiesterase III, affecting various cellular pathways .
Comparison with Similar Compounds
Similar compounds to 2-(6,8-Dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone include:
Zolpidem: Used as a hypnotic agent for treating insomnia.
Alpidem: An anxiolytic agent that acts on GABA receptors.
Minodronic acid: A farnesyl diphosphate synthase inhibitor used for treating osteoporosis.
These compounds share the imidazo[1,2-a]pyridine scaffold but differ in their specific substituents and biological activities, highlighting the unique properties of this compound .
Properties
CAS No. |
832076-49-0 |
---|---|
Molecular Formula |
C19H17Cl2N3O |
Molecular Weight |
374.3 g/mol |
IUPAC Name |
2-(6,8-dichloro-2-phenylimidazo[1,2-a]pyridin-3-yl)-1-pyrrolidin-1-ylethanone |
InChI |
InChI=1S/C19H17Cl2N3O/c20-14-10-15(21)19-22-18(13-6-2-1-3-7-13)16(24(19)12-14)11-17(25)23-8-4-5-9-23/h1-3,6-7,10,12H,4-5,8-9,11H2 |
InChI Key |
QXIHVESBDSAWSK-UHFFFAOYSA-N |
Canonical SMILES |
C1CCN(C1)C(=O)CC2=C(N=C3N2C=C(C=C3Cl)Cl)C4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.